Cas no 2763915-77-9 (Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate
• CAS No: 2763915-77-9
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 5666684
• PubChem ID: 165983153
• Update Time: 2025-10-31

Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763915-77-9
• EN300-27748801
• tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate
• Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate

• Inchi： 1S/C11H18N2O2S/c1-10(2,3)15-9(14)13-7-11(6-12,8-13)4-5-16/h16H,4-5,7-8H2,1-3H3
• InChI Key： OWQIQZNWGRHKKC-UHFFFAOYSA-N
• SMILES： SCCC1(C#N)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.3Ų

Additional information on Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate (CAS No. 2763915-77-9)

Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate, with the CAS number 2763915-77-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug design. The unique structural features of this molecule, including the presence of a cyano group and a sulfanylethyl side chain, make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate consists of a cyclohexane ring substituted with a carboxylate group at the 1-position, a cyano group at the 3-position, and a 2-sulfanylethyl group also at the 3-position. The tert-butyl moiety attached to the carboxylate group enhances the stability of the molecule and may contribute to its solubility and bioavailability. This structural arrangement not only imparts unique electronic and steric properties but also opens up possibilities for various chemical modifications and functionalizations.

In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacological agents. These compounds have shown promise in several preclinical studies as intermediates for the synthesis of more complex molecules with enhanced pharmacological activity. The presence of the cyano group in Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate suggests that it may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The sulfanylethyl side chain introduces a polar region that can interact with biological targets, while the cyano group can serve as a handle for further chemical modifications. These features make Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate a versatile building block for medicinal chemists aiming to design molecules with specific biological activities.

Recent research has highlighted the importance of azetidine derivatives in addressing various diseases. For instance, studies have shown that certain azetidine-based compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. The structural motif present in Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate aligns well with these findings, suggesting that it may also possess similar beneficial effects. Further investigation into its pharmacological profile could lead to the discovery of new treatments for a range of conditions.

The synthesis of Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group and the sulfanylethyl side chain necessitates precise control over reaction conditions to avoid unwanted byproducts. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for its application in pharmaceutical research.

In conclusion, Tert-butyl 3-cyano-3-(2-sulfanylethyl)azetidine-1-carboxylate (CAS No. 2763915-77-9) is a promising compound with significant potential in drug discovery and development. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research in this area continues to progress, we can expect to see more applications of this compound in therapeutic interventions.